1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-N-(2-morpholinoethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(furan-2-yl)-3-methyl-N-(2-morpholin-4-ylethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C22H27N5O5S/c1-15-20-17(22(28)23-5-6-26-7-10-31-11-8-26)13-18(19-3-2-9-32-19)24-21(20)27(25-15)16-4-12-33(29,30)14-16/h2-3,9,13,16H,4-8,10-12,14H2,1H3,(H,23,28)
• InChI Key: AJEQJXVHHUFBJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CO3)C(=O)NCCN4CCOCC4)C5CCS(=O)(=O)C5
• Molecular Formula: C22H27N5O5S
• Molecular Weight: 473.5 g/mol

Description

The compound is a G protein-gated inwardly-rectifying potassium (GIRK) channel activator. It was discovered and characterized as part of a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers.

Scientific Research Applications

Potassium Channel Activators

. .

Drug Metabolism and Pharmacokinetics (DMPK)

. .

Lead Optimization

.

Chemical Probes

. .

Synthesis and Characterization

. .

Biological Characterization

. .

Mechanism of Action

Target of Action

The primary target of the compound 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-N-(2-morpholinoethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels play a crucial role in maintaining the resting potential of the cell and regulating neuronal excitability .

Mode of Action

The compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their opening and allowing potassium ions to flow into the cell . This influx of potassium ions hyperpolarizes the cell, decreasing its excitability .

Biochemical Pathways

The activation of GIRK channels by the compound affects the potassium ion homeostasis pathway . The increased influx of potassium ions into the cell can lead to downstream effects such as the modulation of neuronal firing and neurotransmitter release .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK (Drug Metabolism and Pharmacokinetics) assays . It has shown nanomolar potency as a GIRK1/2 activator and improved metabolic stability over prototypical urea-based compounds . .

Result of Action

The activation of GIRK channels by the compound leads to a decrease in neuronal excitability . This can result in a variety of molecular and cellular effects, depending on the specific type of neuron and the neural circuit in which it is located .